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Introduction

Sodium is the primary extracellular cation and plays a crucial role in maintaining osmotic
pressure, fluid balance, and electrical potential in cells. Accurate measurement of sodium levels
in blood serum is essential for diagnosing and monitoring a variety of medical conditions,
including dehydration, kidney disease, and heart failure. While flame photometry and ion-
selective electrodes are the current standard methods for sodium determination, historical
colorimetric methods offer a simpler, alternative approach. This application note details a
photometric method for the determination of sodium in blood serum based on its reaction with
violuric acid. The method, originally described by Muraca and Bonsack in 1955, involves the
formation of a colored sodium violurate complex, the absorbance of which is proportional to the
sodium concentration.[1]

Principle of the Method

The photometric determination of sodium using violuric acid is based on the formation of a
distinctly colored sodium violurate salt.[2] The general workflow involves the initial preparation
of the serum sample by ashing to remove organic matter. Subsequently, interfering anions such
as sulfate, phosphate, carbonate, and chloride are removed through precipitation with barium
and silver acetates. The remaining sodium ions are then reacted with a solution of violuric
acid in anhydrous dimethylformamide, which is saturated with potassium violurate. The
resulting colored sodium violurate solution is then measured spectrophotometrically. The
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concentration of sodium is determined by comparing the absorbance of the sample to a
standard curve prepared from solutions of known sodium concentrations.

Experimental Protocol

Note: The following protocol is based on the general description from the 1955 publication by
Muraca and Bonsack.[1] Specific concentrations, volumes, and incubation parameters are
provided as a guideline and may require optimization in a laboratory setting.

1. Materials and Reagents:

e Blood Serum Sample
 Violuric Acid

e Anhydrous Dimethylformamide (DMF)
e Potassium Violurate

e Barium Acetate

o Silver Acetate

e Sodium Chloride (for standards)
» Deionized Water

¢ Centrifuge

e Spectrophotometer

o Muffle Furnace

e Volumetric flasks and pipettes

o Filter paper

2. Reagent Preparation:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.cabidigitallibrary.org/doi/full/10.5555/19551404623
https://www.benchchem.com/product/b046308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

N

Violuric Acid Reagent: Prepare a solution of violuric acid in anhydrous dimethylformamide.
The solution should be saturated with potassium violurate to minimize the interference from
potassium ions in the sample. The exact concentration of violuric acid should be optimized
for maximal color development and stability.

Precipitating Reagent (Barium Acetate): Prepare a saturated aqueous solution of barium
acetate.

Precipitating Reagent (Silver Acetate): Prepare a saturated aqueous solution of silver
acetate.

Sodium Standard Solutions: Prepare a series of standard solutions of sodium chloride in
deionized water with concentrations ranging from 120 to 160 mEq/L.

. Sample Preparation (Ashing and lon Removal):
Pipette a known volume (e.g., 1.0 mL) of blood serum into a porcelain crucible.
Dry the sample in an oven at 105°C.

Ash the dried serum in a muffle furnace at a temperature not exceeding 550°C until a white
or grayish-white ash is obtained.

Allow the crucible to cool to room temperature.
Dissolve the ash in a minimal volume of deionized water.

Add a small volume of barium acetate solution to precipitate sulfate, phosphate, and
carbonate ions.

Centrifuge the mixture and collect the supernatant.

To the supernatant, add a small volume of silver acetate solution to precipitate chloride ions.

Centrifuge the mixture again and carefully collect the final supernatant containing the sodium
ions.

. Colorimetric Reaction and Measurement:
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o Transfer a defined volume of the prepared sample supernatant to a clean, dry test tube.
» Add a specific volume of the violuric acid reagent to the test tube.

o Mix the solution thoroughly and allow it to stand for a specified time to ensure complete color
development.

o Measure the absorbance of the resulting colored solution at the wavelength of maximum
absorbance for sodium violurate. The specific wavelength should be determined empirically
but is expected to be in the visible range.

e Prepare a blank by mixing the violuric acid reagent with deionized water.
e Process the sodium standard solutions in the same manner as the serum sample.
5. Data Analysis:

o Construct a standard curve by plotting the absorbance values of the sodium standards
against their known concentrations.

o Determine the concentration of sodium in the serum sample by interpolating its absorbance
value on the standard curve.

Data Presentation

The following table summarizes typical parameters that would be relevant for this assay. The
values are illustrative and should be determined experimentally.
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Parameter

Value

Notes

Sample Type

Blood Serum

Sample Pre-treatment

Ashing, Precipitation of Anions

Essential to remove organic

matter and interfering ions.[1]

Reagent

Violuric Acid in DMF (K+

saturated)

The use of dimethylformamide
as a solvent and saturation
with potassium violurate are
key aspects of the original
method.[1]

Wavelength of Max.

Absorbance

To be determined (Visible

range)

The specific Amax for the
sodium violurate complex in
DMF needs to be identified.

Linearity Range

To be determined

Expected to be within the
physiological range of sodium

in serum.

Accuracy

Within 4 mEg/L of flame

photometer

As reported in the original
1955 publication.[1]

Experimental Workflow Diagram
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Caption: Experimental workflow for the photometric determination of sodium in blood serum
using violuric acid.
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Caption: Principle of sodium detection by violuric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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